Bucladesine sodium salt

• CAS No.: 16980-89-5
• Product Name: Bucladesine sodium salt
• Molecular Formula: C18H23N5NaO8P
• Molecular Weight: 491.4 g/mol
• IUPAC Name: sodium;[6-[6-(butanoylamino)purin-9-yl]-2-oxido-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-yl] butanoate
• Standard InChI: InChI=1S/C18H24N5O8P.Na/c1-3-5-11(24)22-16-13-17(20-8-19-16)23(9-21-13)18-15(30-12(25)6-4-2)14-10(29-18)7-28-32(26,27)31-14;/h8-10,14-15,18H,3-7H2,1-2H3,(H,26,27)(H,19,20,22,24);/q;+1/p-1
• Standard InChIKey: KRBZRVBLIUDQNG-JBVYASIDSA-M
• Isomeric SMILES: CCCC(=O)NC1=C2C(=NC=N1)N(C=N2)[C@H]3[C@@H]([C@H]4[C@H](O3)COP(=O)(O4)[O-])OC(=O)CCC.[Na+]
• SMILES: CCCC(=O)NC1=C2C(=NC=N1)N(C=N2)C3C(C4C(O3)COP(=O)(O4)[O-])OC(=O)CCC.[Na+]
• Canonical SMILES: CCCC(=O)NC1=C2C(=NC=N1)N(C=N2)C3C(C4C(O3)COP(=O)(O4)[O-])OC(=O)CCC.[Na+]
• Appearance: Solid powder
• Description: Bucladesine sodium is a 3',5'-cyclic purine nucleotide.; A cyclic nucleotide derivative that mimics the action of endogenous CYCLIC AMP and is capable of permeating the cell membrane. It has vasodilator properties and is used as a cardiac stimulant. (From Merck Index, 11th ed)
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 362-74-3 (Parent)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: (But)(2) cAMP; Adenosine-3',5'-Monophosphate, Dibutyryl; AMP, Dibutyryl Cyclic; Bucladesine; Bucladesine, Barium (1:1) Salt; Bucladesine, Disodium Salt; Bucladesine, Monosodium Salt; Bucladesine, Sodium Salt; Cyclic AMP, Dibutyryl; DBcAMP; Dibutyryl Adenosine 3',5' Monophosphate; Dibutyryl Adenosine 3,5 Monophosphate; Dibutyryl Adenosine-3',5'-Monophosphate; Dibutyryl Cyclic AMP; Disodium Salt Bucladesine; Monosodium Salt Bucladesine; N',O' Dibutyryl cAMP; N',O'-Dibutyryl-cAMP; N(6),0(2')-Dibutyryl Cyclic AMP; Sodium Salt Bucladesine
• Reference: 1: Sueoka N, Droms K. On neuronal and glial differentiation of a pluripotent stem cell line, RT4-AC: a branch determination. Curr Top Dev Biol. 1986;20:211-21. Review. PubMed PMID: 3007033.; 2: Benos DJ, Biggers JD, Balaban RS, Mills JW, Overström EW. Developmental aspects of sodium-dependent transport processes of preimplantation rabbit embryos. Soc Gen Physiol Ser. 1985;39:211-35. Review. PubMed PMID: 2984783.; 3: Epstein FH, Silva P. Na-K-Cl cotransport in chloride-transporting epithelia. Ann N Y Acad Sci. 1985;456:187-97. Review. PubMed PMID: 2418726.; 4: Marks GS, Stephens JK, Fischer PW, Morgan RO. Hormonal effects on the regulation of hepatic heme biosynthesis. Mol Cell Biochem. 1979 May 21;25(2):111-23. Review. PubMed PMID: 88665.; 5: Steele TH. Effect of phosphorus depletion on the renal transport of phosphate. Adv Exp Med Biol. 1978;103:343-55. Review. PubMed PMID: 213953.; 6: Forker EL. Mechanisms of hepatic bile formation. Annu Rev Physiol. 1977;39:323-47. Review. PubMed PMID: 192137.; 7: Kinne R, Baumann K. Molecular basis of transepithelial transport in the proximal tubule of rat kidney: properties of the luminal and the contraluminal cell membrane. Fortschr Zool. 1975;23(2-3):261-78. Review. PubMed PMID: 174985.; 8: Aurbach GD, Heath DA. Parathyroid hormone and calcitonin regulation of renal function. Kidney Int. 1974 Nov;6(5):331-45. Review. PubMed PMID: 4372456.
• PubChem Compound: 16760396
• Last Modified: Nov 11 2021